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Compound of Interest

Compound Name:
N-Ethyl-4-

fluorobenzenesulfonamide

CAS No.: 383-48-2

Cat. No.: B1596232

Get Quote

The sulfonamide functional group is a cornerstone of modern pharmacology, famously integral

to the sulfa class of antibiotics. The introduction of fluorine into organic molecules can

profoundly alter their physicochemical and biological properties, often enhancing metabolic

stability, receptor binding affinity, and membrane permeability. N-Ethyl-4-
fluorobenzenesulfonamide merges these two key motifs, making it a valuable building block

for creating novel chemical entities. Its structure is closely related to compounds used in the

development of potent inhibitors for therapeutic targets and as versatile intermediates in

complex organic syntheses[1].

Physicochemical and Structural Characteristics
N-Ethyl-4-fluorobenzenesulfonamide is a solid at room temperature. Its core structure

consists of a 4-fluorophenyl ring attached to a sulfonamide group, which is further substituted

with an ethyl group on the nitrogen atom.

Data Summary: Core Chemical Properties
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Property Value Source

CAS Number 383-48-2 [2][3]

Molecular Formula C₈H₁₀FNO₂S [2][3]

Molecular Weight 203.23 g/mol [2][3]

Purity Typically ≥98% [2][3]

InChI Key
OUDXCBMXYOHWOB-

UHFFFAOYSA-N
[2]

Structural Diagram
Caption: 2D Structure of N-Ethyl-4-fluorobenzenesulfonamide.

Synthesis Protocol: Amidation of 4-
Fluorobenzenesulfonyl Chloride
The most direct and reliable method for synthesizing N-Ethyl-4-fluorobenzenesulfonamide is

the nucleophilic substitution reaction between 4-fluorobenzenesulfonyl chloride and ethylamine.

The lone pair of electrons on the amine's nitrogen atom attacks the electrophilic sulfur atom of

the sulfonyl chloride, displacing the chloride ion.

Causality in Experimental Design
Inert Atmosphere: The reaction is conducted under an inert atmosphere (e.g., Nitrogen or

Argon) to prevent moisture from hydrolyzing the highly reactive 4-fluorobenzenesulfonyl

chloride starting material into the corresponding sulfonic acid, which would reduce the

yield[4].

Anhydrous Solvents: The use of anhydrous aprotic solvents like dichloromethane (DCM) or

tetrahydrofuran (THF) is critical for the same reason—to avoid competitive hydrolysis[4].

Non-Nucleophilic Base: A tertiary amine such as triethylamine (TEA) is added to the reaction.

Its purpose is not to act as a catalyst, but as an acid scavenger. It neutralizes the
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hydrochloric acid (HCl) byproduct generated during the reaction, preventing it from

protonating the ethylamine reactant and rendering it non-nucleophilic[4].

Temperature Control: The initial addition is performed at 0 °C to moderate the exothermic

reaction and minimize side reactions. The reaction is then allowed to warm to room

temperature to ensure it proceeds to completion[4].

Detailed Step-by-Step Methodology
Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and

under an inert atmosphere, dissolve ethylamine (1.1 equivalents) in anhydrous

dichloromethane (DCM).

Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add triethylamine (1.2

equivalents) to the stirred solution.

Sulfonyl Chloride Addition: Dissolve 4-fluorobenzenesulfonyl chloride (1.0 equivalent) in a

minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0

°C over 15-20 minutes.

Reaction: Allow the reaction to warm to room temperature and stir for 8-16 hours. Monitor

the reaction's progress using Thin Layer Chromatography (TLC).

Workup:

Upon completion, quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and extract the aqueous layer three times with

DCM.

Combine the organic layers and wash successively with 1M HCl (to remove excess

amines), saturated aqueous sodium bicarbonate solution (to remove any remaining acidic

impurities), and finally with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the

solvent under reduced pressure. The resulting crude product can be further purified by

recrystallization or column chromatography to yield pure N-Ethyl-4-
fluorobenzenesulfonamide.
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Synthesis Workflow Diagram
Setup

- Flame-dried flask
- Inert atmosphere (N₂)

- Anhydrous DCM

Reagent Addition (0 °C)
1. Ethylamine (1.1 eq)

2. Triethylamine (1.2 eq)
3. 4-Fluorobenzenesulfonyl
   Chloride (1.0 eq) dropwise

Reaction
- Warm to Room Temp

- Stir 8-16 hours
- Monitor by TLC

Aqueous Workup
- Quench with H₂O
- Extract with DCM

- Wash with HCl, NaHCO₃, Brine

Purification
- Dry over Na₂SO₄

- Concentrate
- Recrystallize / Column

Final Product
N-Ethyl-4-fluorobenzenesulfonamide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

